Cas no 836612-53-4 (Benzenepropanamide,2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]-)

Benzenepropanamide,2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]- structure
836612-53-4 structure
Product name:Benzenepropanamide,2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]-
CAS No:836612-53-4
MF:C22H22Cl2N4O
MW:429.342282772064
CID:1811321

Benzenepropanamide,2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide,2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]-
    • Benzenepropanamide, 2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]-
    • Inchi: 1S/C22H22Cl2N4O/c23-17-4-2-1-3-15(17)5-10-21(29)27-22-16-6-9-20(28-13-11-25-12-14-28)26-19(16)8-7-18(22)24/h1-4,6-9,25H,5,10-14H2,(H,27,29)
    • InChI Key: NJPLQPPNWLAIMV-UHFFFAOYSA-N
    • SMILES: C1(CCC(NC2C(Cl)=CC=C3C=2C=CC(N2CCNCC2)=N3)=O)=CC=CC=C1Cl

Experimental Properties

  • Density: 1.344±0.06 g/cm3(Predicted)
  • Boiling Point: 680.7±55.0 °C(Predicted)
  • pka: 12.86±0.43(Predicted)

Benzenepropanamide,2-chloro-N-[6-chloro-2-(1-piperazinyl)-5-quinolinyl]- Related Literature

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